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Compound of Interest

Compound Name: Ethyl 3-chloro-4-hydroxybenzoate

Cat. No.: B100976

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and toxicity data for Ethyl 3-
chloro-4-hydroxybenzoate and its analogues. It is intended for informational purposes for a
technical audience and should not be considered a comprehensive risk assessment. All
laboratory work should be conducted in accordance with institutional and regulatory safety
protocols.

Executive Summary

Ethyl 3-chloro-4-hydroxybenzoate is a chlorinated paraben analogue. While specific
guantitative toxicological data for this compound is limited in publicly accessible literature, its
hazard profile can be inferred from its GHS classification and by examining data from its close
structural analogue, Ethylparaben. Ethyl 3-chloro-4-hydroxybenzoate is classified as a skin
irritant, a serious eye irritant, and may cause respiratory irritation. This whitepaper provides a
detailed overview of the available safety data, supplemented with toxicological information for
Ethylparaben to offer a more complete, albeit comparative, safety profile. Standardized
experimental protocols for key toxicological endpoints are also detailed to provide a framework
for any future safety evaluations.

Hazard Identification and Classification

The primary safety information for Ethyl 3-chloro-4-hydroxybenzoate comes from its Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.
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Hazard Class GHS Classification Source

) ) o Warning: Causes skin irritation
Skin Corrosion/Irritation [1][2]
(H315)

) o Warning: Causes serious eye
Serious Eye Damage/Irritation S [1112]
irritation (H319)

Specific Target Organ Toxicity Warning: May cause

[1](2]

(Single Exposure) respiratory irritation (H335)
o Warning: Harmful if swallowed
Acute Toxicity (Oral) [3]
(H302)

Toxicological Data Summary

Due to the scarcity of specific toxicological studies on Ethyl 3-chloro-4-hydroxybenzoate,
data for its non-chlorinated analogue, Ethylparaben, is presented below as a surrogate for
estimating its potential toxicological profile. It is crucial to note that the addition of a chlorine
atom can significantly alter the toxicological properties of a compound.

Acute Toxicity of Ethylparaben

Test Species Route LD50 Source
Acute Oral

o Rat Oral >3100 mg/kg bw  [4]
Toxicity
Acute Oral

o Mouse Oral 3000 mg/kg [5]
Toxicity
Acute Oral ) )

o Guinea Pig Oral 2.0 g/kg [6]
Toxicity

Irritation and Sensitization of Parabens
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Test Species Result Source

Non-irritant to slightly

Skin Irritation Rabbit o [7118]
irritating

Eye Irritation Rabbit Slightly irritating [7]
Can cause

. e sensitization when
Skin Sensitization Human ] [9]
applied to damaged

skin.

Genotoxicity of Ethylparaben

Test System Result Source

Ames Test (Bacterial

) S. typhimurium Non-mutagenic [6]
Reverse Mutation)
. Increased
Chromosomal Chinese Hamster
) chromosomal [6][10]
Aberration Assay Ovary Cells )
aberrations

Reproductive and Developmental Toxicity of Parabens

Studies on various parabens, including ethylparaben, have generally not shown teratogenic
effects, even at doses causing maternal toxicity.[10] However, some studies have raised
concerns about the potential endocrine-disrupting effects of parabens, which may impact the
male reproductive system.[11] A no-observed-adverse-effect level (NOAEL) of 1000 mg/kg
bw/day has been established for methyl- and ethylparaben from repeated-dose toxicity studies.
[12]

Standardized Experimental Protocols

The following sections describe the methodologies for key toxicological experiments based on
internationally recognized OECD (Organisation for Economic Co-operation and Development)
guidelines. These protocols would be applicable for a comprehensive safety assessment of
Ethyl 3-chloro-4-hydroxybenzoate.
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Acute Oral Toxicity (OECD 423)

The Acute Toxic Class Method is used to estimate the acute oral toxicity of a substance.[3][13]
[14]

Methodology:

Animal Model: Typically, rats of a single sex (usually females) are used.[3]

o Dosage: A stepwise procedure is employed using fixed doses (e.g., 5, 50, 300, 2000 mg/kg
body weight).[15]

o Administration: The test substance is administered orally by gavage in a single dose.

o Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days.[14]

o Endpoint: The test allows for the classification of the substance into a GHS toxicity category
based on the observed mortality at different dose levels.[15]

Dose 3 new rats

es
1f at a higher dose
(e, 2000 mg/ke)

Dose 3 new rats
ata lower dose
(e.g., 50 mg/kg)

Start with 3 female rats |

Administer starting dose Observe for 14 days ‘

(e.g., 300 mg/kg) (mortality, clinical signs) Stop test and classify

Click to download full resolution via product page

Acute Oral Toxicity (OECD 423) Workflow

Skin Irritation (OECD 404 | 439)
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In vivo (OECD 404) and in vitro (OECD 439) methods are available to assess skin irritation
potential.[9][16][17][18] The in vitro method using Reconstructed Human Epidermis (RhE) is
preferred for animal welfare reasons.[16][19]

Methodology (OECD 439):

Test System: A three-dimensional RhE model is used.[16]
o Application: The test substance is applied topically to the surface of the RhE tissue.[18]
o Exposure: The tissue is exposed for a defined period (e.g., 60 minutes).[18]

 Viability Assessment: After exposure and a post-incubation period, tissue viability is
measured, typically using an MTT assay.[18]

o Endpoint: A reduction in cell viability below a certain threshold (e.g., < 50%) indicates that the
substance is an irritant.[18]
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Preparation

Equilibrate RhE tissue models

Apply test substance to tissue surface

l

Incubate for 60 minutes

;

Rinse and post-incubate (42 hours)

Analysis

Add MTT and incubate (3 hours)

;

Extract formazan

;

Measure absorbance

Classify based on viability

Irritant (Viability < 50%) Non-irritant (Viability > 50%)
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Classify based on severity

and reversibility

Select healthy albino rabbit Apply single df)se CLLXa7 Examine eyes at 1, 24, 48, 72 hours Scfnr_e lesm_ns .
(other eye is control) (cornea, iris, conjunctiva)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl 3-chloro-4-hydroxybenzoate: A Technical Safety
and Toxicity Whitepaper]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100976#ethyl-3-chloro-4-hydroxybenzoate-safety-
and-toxicity-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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